Cas no 556-91-2 (Aluminum tert-Butoxide)

• Product Name: Aluminum tert-Butoxide
• CAS No: 556-91-2
• MF: C₁₂H₂₇AlO₃
• MW: 246.322523355484
• MDL: MFCD00008801
• CID: 82521
• PubChem ID: 87562330
• Update Time: 2025-10-21

Aluminum tert-Butoxide Chemical and Physical Properties

Names and Identifiers

• aluminium tri-tert-butanolate
• ALUMINIUM TERT-BUTOXIDE
• ALUMINIUM TERT-BUTYLATE
• ALUMINIUM TRI-TERT-BUTOXIDE
• ALUMINUM 2-METHYL-2-PROPOXIDE
• ALUMINUM(III)T-BUTOXIDE
• ALUMINUM T-BUTOXIDE
• ALUMINUM TERT-BUTOXIDE
• ALUMINUM TERT-BUTYLATE
• ALUMINUM TRI-T-BUTOXIDE
• ALUMINUM TRI(TERT-BUTOXIDE)
• 2-methyl-2-propanoaluminumsalt
• ALUMINUM TRI-TERT-BUTOXIDE, TECH.
• Alumiuniumt-butoxide,
• ALUMINUM(III) TERT-BUTOXIDE
• ALUMINUM TRI(tert-BUTOXIDE) TECHNICAL
• 2-Propanol, 2-methyl-, aluminum salt
• tri-tert-butoxyaluminum
• ALUMINUM t-BUTOXIDE, tech-95
• Aluminum-tert-butoxide
• AluMinuM tri-tert-butoxide
• Aluminum tris(tert-butylate)
• EINECS 209-146-1
• 6D623JMP3R
• NSC 4648
• A0804
• aluminum tert. butoxide
• Aluminum, tri-tert-butoxy-
• UNII-6D623JMP3R
• ALUMINUMTERT-BUTOXIDE
• 556-91-2
• TRIS(2-METHYL-2-PROPANOLATO)ALUMINUM
• MDDPTCUZZASZIQ-UHFFFAOYSA-N
• tert-Butyl alcohol, aluminum salt
• 26-DIHYDROXYNICOTINAMIDE95
• Aluminum, tris-tert-butoxy-
• NSC-4648
• aluminium t-butoxide
• tri-tert-butoxy aluminum
• 2-Propanol, 2-methyl-, aluminum salt (3:1)
• ALUMINUM TERT-BUTOXIDE [MI]
• ALUMINUM TRIS(TERT-BUTOXIDE)
• AKOS015841134
• DTXSID4060313
• Aluminum tert-butanolate
• aluminum;2-methylpropan-2-olate
• tert-Butyl alcohol, aluminum salt (8CI)
• DTXCID1041924
• ALUMINIUM(3+) TRIS(2-METHYLPROPAN-2-OLATE)
• Aluminum tert-Butoxide

• MDL： MFCD00008801
• Inchi： 1S/3C4H9O.Al/c3*1-4(2,3)5;/h3*1-3H3;/q3*-1;+3
• InChI Key： MDDPTCUZZASZIQ-UHFFFAOYSA-N
• SMILES： [Al+3].[O-]C(C)(C)C.[O-]C(C)(C)C.[O-]C(C)(C)C
• BRN： 4148229

Computed Properties

• Exact Mass: 246.17800
• Monoisotopic Mass: 249.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 69.2

Experimental Properties

• Color/Form: Crystalline powder, whitish
• Density: 1,0251 g/cm3
• Melting Point: 241°C
• Boiling Point: 160-170 ºC (1 Torr)
• Flash Point: >65°C
• Solubility: Very soluble in organic solvents like alcohols, benzene, toluene and xylene.
• Stability/Shelf Life: Stable, but air and moisture sensitive. Incompatible with acids, strong oxidizing agents. Highly flammable.
• PSA: 27.69000
• LogP: 3.79740
• Merck: 333
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

Aluminum tert-Butoxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228-H314
• Warning Statement： P210-P240-P241-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 2925 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S8-S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：8-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Aluminum tert-Butoxide

Aluminum tert-Butoxide (CAS No. 556-91-2): A Comprehensive Overview

Aluminum tert-Butoxide (CAS No. 556-91-2) is a versatile and widely studied compound in the field of chemistry, particularly in the areas of catalysis, materials science, and pharmaceutical research. This compound, also known as Aluminum tert-Butoxide, is a white crystalline solid that exhibits unique properties making it valuable in various applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, properties, and applications of Aluminum tert-Butoxide, as well as highlight recent research advancements in the field.

Chemical Structure and Synthesis

Aluminum tert-Butoxide has the molecular formula Al(C₄H₉O)₃. It is synthesized through the reaction of aluminum metal with tert-butyl alcohol or by the hydrolysis of aluminum alkoxides. The compound is characterized by its central aluminum atom bonded to three tert-butoxy groups, which confer its unique chemical and physical properties. The synthesis process can be optimized to achieve high purity and yield, making it suitable for various industrial and research applications.

Physical and Chemical Properties

Aluminum tert-Butoxide is a white crystalline solid with a melting point of approximately 100°C. It is soluble in organic solvents such as toluene and hexane but insoluble in water. The compound is highly reactive and can undergo various chemical transformations, including hydrolysis, condensation, and coordination reactions. These properties make it an excellent precursor for the synthesis of aluminum-based materials and catalysts.

Catalytic Applications

Aluminum tert-Butoxide has gained significant attention as a catalyst in various chemical reactions. It is particularly effective in Friedel-Crafts alkylation reactions, where it promotes the formation of carbon-carbon bonds. Recent studies have shown that Aluminum tert-Butoxide can be used as a homogeneous catalyst for the polymerization of olefins, leading to the production of high-molecular-weight polymers with controlled architectures. Additionally, it has been utilized in the catalytic reduction of nitro compounds to amines, demonstrating its versatility in organic synthesis.

Materials Science Applications

In materials science, Aluminum tert-Butoxide serves as a precursor for the synthesis of aluminum oxide (Al₂O₃) nanoparticles and thin films. These materials are widely used in applications such as catalytic supports, gas sensors, and optical coatings due to their high surface area and excellent thermal stability. Recent research has focused on developing novel synthesis methods to control the size and morphology of aluminum oxide nanoparticles using Aluminum tert-Butoxide as a starting material.

Pharmaceutical Research

The pharmaceutical industry has also shown interest in Aluminum tert-Butoxide due to its potential applications in drug delivery systems. As a biocompatible material, it can be used to encapsulate active pharmaceutical ingredients (APIs) and enhance their solubility and bioavailability. Recent studies have explored the use of Aluminum tert-Butoxide-derived nanoparticles for targeted drug delivery, demonstrating improved therapeutic efficacy and reduced side effects compared to conventional formulations.

Safety Considerations

Safety is a critical aspect when handling Aluminum tert-Butoxide. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure safe use. The compound should be stored in a cool, dry place away from incompatible materials such as strong acids or oxidizers. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact or inhalation.

Conclusion

In conclusion, Aluminum tert-Butoxide (CAS No. 556-91-2) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable reagent for various synthetic processes and material development. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.